Cas no 111080-65-0 (tert-butyl N-[(pyridin-4-yl)methyl]carbamate)

tert-butyl N-[(pyridin-4-yl)methyl]carbamate structure
111080-65-0 structure
Product Name:tert-butyl N-[(pyridin-4-yl)methyl]carbamate
CAS No:111080-65-0
MF:C11H16N2O2
MW:208.256942749023
MDL:MFCD07369734
CID:129103
PubChem ID:1512532
Update Time:2025-04-18

tert-butyl N-[(pyridin-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (pyridin-4-ylmethyl)carbamate
    • 4-(Boc-aminomethyl)pyridine
    • 4-[(tert-Butoxycarbonylamino)methyl]pyridine
    • Carbamic acid,N-(4-pyridinylmethyl)-, 1,1-dimethylethyl ester
    • N-Boc-4-aminomethylpyridine
    • tert-butyl N-(pyridin-4-ylmethyl)carbamate
    • N-t-butyloxycarbonyl-4-pyridylmethylamine
    • pyridin-4-ylmethyl-carbamic acid tert-butyl ester
    • tert-butyl pyridin-4-ylmethylcarbamate
    • 4-(tert-Butoxycarbonylamino)methylpyridine
    • tert-Butyl (pyridin-4-ylmethyl)
    • N-(4-Pyridinylmethyl)-Carbamic Acid 1,1-Dimethylethyl Ester
    • Carbamic acid, (4-pyridinylmethyl)-, 1,1-dimethylethyl ester (9CI)
    • 4-(Boc-aminomethyl)pyridine ,97%
    • (pyridin-4-ylmethyl)carbamic acid tert-butyl ester
    • KXCFJDZVQLRYSI-UHFFFAOYSA-N
    • RP26428
    • 4-(tert
    • 4-(t-butyloxycarbonylaminomethyl)-pyridine
    • 4-(tert-butyloxycarbonylaminomethyl)pyridin
    • tert-butyl N-[(pyridin-4-yl)methyl]carbamate
    • CS-0204397
    • AS-64532
    • B2126
    • tert-Butyl(pyridin-4-ylmethyl)carbamate
    • tert-Butyl [(pyridin-4-yl)methyl]carbamate
    • Carbamic acid,N-(4-pyridinylmethyl)-,1,1-dimethylethyl ester
    • AMY25008
    • SCHEMBL481947
    • 111080-65-0
    • J-513653
    • J-002519
    • s11724
    • DTXSID00363708
    • MFCD07369734
    • N-Boc-4-aminomethylpyridine, 96%
    • 4-(tert-butyloxycarbonylaminomethyl) pyridine
    • EN300-81017
    • FT-0687916
    • AKOS009159200
    • 4-(tert-butyloxycarbonylaminomethyl)pyridine
    • 1,1-Dimethylethyl N-(4-pyridinylmethyl)carbamate (ACI); Carbamic acid, (4-pyridinylmethyl)-, 1,1-dimethylethyl ester (9CI); 4-(tert-Butoxycarbonylamino)methylpyridine; [(Pyridin-4-yl)methyl]carbamic acid tert-butyl ester
    • MDL: MFCD07369734
    • Inchi: 1S/C11H16N2O2/c1-11(2,3)15-10(14)13-8-9-4-6-12-7-5-9/h4-7H,8H2,1-3H3,(H,13,14)
    • InChI Key: KXCFJDZVQLRYSI-UHFFFAOYSA-N
    • SMILES: O(C(NCC1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 208.12100
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.4
  • Topological Polar Surface Area: 51.2

Experimental Properties

  • Color/Form: solid
  • Density: 1.074±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 89.0 to 93.0 deg-C
  • Solubility: Slightly soluble (7.7 g/l) (25 º C),
  • PSA: 51.22000
  • LogP: 2.49720
  • Solubility: Not determined

tert-butyl N-[(pyridin-4-yl)methyl]carbamate Security Information

tert-butyl N-[(pyridin-4-yl)methyl]carbamate Customs Data

  • HS CODE:29333990

tert-butyl N-[(pyridin-4-yl)methyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM120595-100g
4-(Boc-aminomethyl)pyridine
111080-65-0 97%
100g
$577 2021-08-06
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H58647-5g
4-(Boc-aminomethyl)pyridine, 97%
111080-65-0 97%
5g
¥2168.00 2023-03-01
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H58647-30g
4-(Boc-aminomethyl)pyridine, 97%
111080-65-0 97%
30g
¥10242.00 2023-03-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B2126-5G
4-[(tert-Butoxycarbonylamino)methyl]pyridine
111080-65-0 >98.0%(GC)(T)
5g
¥990.00 2024-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B2126-25G
4-[(tert-Butoxycarbonylamino)methyl]pyridine
111080-65-0 >98.0%(GC)(T)
25g
¥3705.00 2024-04-18
Chemenu
CM120595-100g
4-(Boc-aminomethyl)pyridine
111080-65-0 97%
100g
$577 2023-02-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
649767-10G
tert-butyl N-[(pyridin-4-yl)methyl]carbamate
111080-65-0 96%
10G
1615.54 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B2126-5g
tert-butyl N-[(pyridin-4-yl)methyl]carbamate
111080-65-0 98.0%(GC&T)
5g
¥1135.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B2126-25g
tert-butyl N-[(pyridin-4-yl)methyl]carbamate
111080-65-0 98.0%(GC&T)
25g
¥4190.0 2022-05-30
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162144-5g
tert-butyl N-[(pyridin-4-yl)methyl]carbamate
111080-65-0 >98.0%
5g
¥513.90 2023-08-31

tert-butyl N-[(pyridin-4-yl)methyl]carbamate Production Method

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.